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Compound of Interest

Compound Name: Decabromobiphenyl!

Cat. No.: B1669990

An In-depth Technical Guide to the Physical and Chemical Characteristics of
Decabromobiphenyl

Introduction

Decabromobiphenyl (DBB), also known as PBB 209, is a fully brominated polybrominated
biphenyl (PBB). PBBs are a class of synthetic organobromine compounds where bromine
atoms have replaced hydrogen atoms on a biphenyl molecule.[1] Historically, DBB was utilized
as a flame retardant, added to plastics in products like computer monitors, televisions, and
textiles to inhibit combustion.[1] However, due to its high persistence in the environment,
potential for bioaccumulation, and toxicity, the production and use of decabromobiphenyl
have been significantly restricted or banned in most regions.[1] This guide provides a
comprehensive overview of the core physical and chemical characteristics of
decabromobiphenyl, intended for researchers, scientists, and professionals in drug
development and environmental science.

Chemical Identity

Decabromobiphenyl is a molecule composed of a biphenyl backbone where all ten hydrogen
atoms have been substituted with bromine atoms.

o |[UPAC Name: 1,2,3,4,5-pentabromo-6-(2,3,4,5,6-pentabromophenyl)benzene[1][2]

« CAS Number: 13654-09-6[1][3]
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e Molecular Formula: C12Brio[1][2][3]

e Synonyms: Decabromodiphenyl, Perbromobiphenyl, PBB 209, Berkflam B 10[1]

Physical and Chemical Properties

Decabromobiphenyl is a white, solid crystalline powder at standard conditions.[1] Its high
degree of bromination results in a high molecular weight, low volatility, and extremely low water
solubility. These properties contribute to its persistence in the environment. The key
quantitative physical and chemical properties are summarized in Table 1.

Table 1: Physical and Chemical Properties of Decabromobiphenyl

Property Value Source

Molecular Weight 943.17 g/mol [2][31[4][5]

943.2 g/mol [1]

Physical Description White solid/powder [1]

Melting Point 380-386 °C [1]

378-379 °C [4]

Boiling Point 568.3 + 45.0 °C (Predicted) [4]

Vapor Pressure 3.98 x 1072 mm Hg at 25 °C [1]

Water Solubility Very low (specific value not o
available)

o ) Moderately soluble in
Solubility in Organic Solvents [1]
chlorobenzene and o-xylene

Octanol-Water Partition
o 8.58 [1]
Coefficient (log Kow)

Reactivity and Thermal Decomposition
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Decabromobiphenyl is chemically stable and relatively unreactive under normal conditions. Its
primary use as a flame retardant is due to this stability and its ability to release bromine
radicals at high temperatures, which quench the radical chain reactions of combustion.

However, under thermal stress, such as during the incineration of waste containing DBB, it can
decompose. Quantum chemical calculations show that its self-decomposition is difficult, but
reactions with radicals present in combustion environments can occur at lower energy barriers.
[6] The thermal degradation can begin at temperatures around 300°C.[7] This process typically
involves sequential debromination, leading to the formation of lesser-brominated biphenyl
congeners.[6]

A significant concern with the thermal decomposition of DBB is the potential formation of highly
toxic polybrominated dibenzofurans (PBDFs).[6] This occurs through the loss of an ortho-
bromine atom, creating an ortho-phenyl-type radical, which then undergoes oxidation and
cyclization to form the furan structure.[6]

Sequential Debromination sty (RaiEls
a Biphenyls (e.g., Nona-BB, Octa-BB)

High Temperature
(>300°C)
+ Radicals (H-, OH:)

Decabromobipheny!
(C12Br10)

Oxidation & Polybrominated

Loss of ortho-Br Atom Cyclization Dibenzofurans (PBDFs)

ortho-Phenyl Radical

Click to download full resolution via product page

Thermal decomposition pathway of Decabromobiphenyl.

Experimental Protocols for Analysis

The analysis of decabromobiphenyl in environmental and material samples presents
challenges due to its low volatility and high melting point. The most common and effective
method is gas chromatography coupled with mass spectrometry (GC-MS).

Gas Chromatography-Mass Spectrometry (GC-MS)

A validated method for the analysis of PBBs, including decabromobiphenyl, utilizes a short
packed gas chromatography column with mass spectrometric detection in selected ion
monitoring (SIM) mode.[8] This approach provides the necessary selectivity and sensitivity for
detecting DBB, even at low concentrations.

Methodology:
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o Sample Preparation: Extraction of DBB from the sample matrix (e.g., soil, sediment, plastic)
is performed using an appropriate solvent via techniques like pressurized liquid extraction
(PLE) or Soxhlet extraction.[9] The extract is then concentrated and subjected to a cleanup
procedure, which may involve gel permeation chromatography or solid-phase extraction, to
remove interfering compounds.[9]

« Injection: A small volume (e.g., 1 pL) of the prepared sample is injected into the GC system.
[9] High inlet temperatures are required to ensure volatilization.

o Chromatographic Separation: The sample is passed through a heated column where
compounds are separated based on their boiling points and interaction with the stationary
phase. Due to the high boiling point of DBB, a high-temperature column and oven program
are necessary.

e Mass Spectrometric Detection: As compounds elute from the column, they enter the mass
spectrometer, where they are ionized. For DBB, electron impact (El) or electron capture
negative ionization (ECNI) can be used. The mass spectrometer is operated in SIM mode,
monitoring for the characteristic ions of decabromobiphenyl to ensure specific and
sensitive detection.[8]

Table 2: Example GC-MS Conditions for Polybrominated Biphenyl Analysis
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Parameter Condition Source

) Gas Chromatography-Mass
Technique [8]
Spectrometry (GC-MS)

45 cm x 0.2 cm i.d. packed

Column column with 2% OV-101 on [8]
Gas-Chrom Q

Injection Mode Splitless or Pulsed Pressure [9]

Injection Temperature 270 °C 9]

Ramped program, e.g., 80°C
Oven Program [°]
held, then ramped to 320°C

) Mass Spectrometry in Selected
Detection o [8]
lon Monitoring (SIM) mode

High m/z range (600-1000) for
Monitored m/z Range hexa- through [8]

decabromobiphenyl

Conclusion

Decabromobiphenyl is a highly stable, non-volatile, and hydrophobic compound,
characteristics that made it an effective flame retardant but also an environmentally persistent
pollutant. Its high melting point and thermal stability are key physical properties, while its
susceptibility to decomposition into hazardous byproducts like PBDFs at high temperatures is a
critical chemical characteristic. The analysis of DBB requires specialized protocols, primarily
GC-MS with high-temperature capabilities, to overcome the challenges posed by its physical
properties. A thorough understanding of these characteristics is essential for assessing its
environmental fate, toxicological impact, and for developing effective remediation and analytical
strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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